ethyl 2-{[5-(dimethylamino)-2-furyl]methylene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[[5-(dimethylamino)furan-2-yl]methylidene]-5-(3-methoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C24H25N3O5S/c1-6-31-23(29)20-14(2)25-24-27(21(20)15-8-7-9-16(12-15)30-5)22(28)18(33-24)13-17-10-11-19(32-17)26(3)4/h7-13,21H,6H2,1-5H3/b18-13-
• InChI Key: UWSNWSDNONTTKQ-AQTBWJFISA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)OC)C(=O)C(=CC4=CC=C(O4)N(C)C)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)OC)C(=O)/C(=C/C4=CC=C(O4)N(C)C)/S2)C
• Molecular Formula: C24H25N3O5S
• Molecular Weight: 467.5 g/mol

Description

The compound “ethyl 2-{[5-(dimethylamino)-2-furyl]methylene}-5-(3-methoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate” is a derivative of pyrimidine, a class of compounds known for their antiviral, anticancer, antioxidant, and antimicrobial activity. This compound is part of a series of novel triazole-pyrimidine-based compounds.

Synthesis Analysis

The synthesis of such compounds involves a series of steps, including the design, synthesis, and characterization by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The synthesis of thiazolo[3,2-a]pyrimidines, in general, is based on the cyclization of 3,4-dihydropyrimidine-2-thiones with dielectrophilic building blocks.

Molecular Structure Analysis

The molecular structure of these compounds is determined by one- and two-dimensional NMR and IR spectroscopy. The structure of the isolated compounds was determined by one- and two-dimensional NMR and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds are complex and involve various steps. The reactions were carried out with equimolar amounts of the reactants in isopropyl alcohol at 20°C under ultrasonic irradiation.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are determined by their molecular structure. For example, one of the synthesized compounds yielded off-white crystals, with a melting point of 131–132°C. Its IR spectrum showed peaks at 3099 (OH), 2880 (CH 3), 1700 (C=O), 1606 (C=C), 1600–1615 (C=C arom), 1500 (C=N).

Mechanism of Action

The mechanism of action of these compounds is observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. They have shown promising neuroprotective and anti-inflammatory properties.

Future Directions

The future directions for research on these compounds could involve further exploration of their neuroprotective and anti-inflammatory properties. They could potentially be developed as therapeutic agents for the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury.